2-Chloro-4-fluoro-2'-pyrrolidinomethyl benzophenone
Overview
Description
Scientific Research Applications
Pharmaceutical Research
2-Chloro-4-fluoro-2’-pyrrolidinomethyl benzophenone: is utilized in the development of new pharmaceutical compounds due to its unique chemical structure. Its ability to act as a building block for more complex molecules makes it valuable in synthesizing potential therapeutic agents. For instance, it can be used to create novel quinolone compounds that serve as S-nitrosoglutathione reductase (GSNOR) inhibitors . These inhibitors have potential applications in treating diseases where nitric oxide signaling is dysregulated.
Agricultural Chemistry
In the quest for new agricultural products with improved properties, the introduction of fluorine atoms into lead structures is a common modification. The compound can be used to synthesize fluorine-containing aromatic rings, which are prevalent in many commercialized agricultural active ingredients . This modification often leads to compounds with enhanced biological activity and better environmental profiles.
Chemical Synthesis
As a versatile intermediate, 2-Chloro-4-fluoro-2’-pyrrolidinomethyl benzophenone is used in the synthesis of various fluorinated pyridines. These pyridines are important in the development of new chemicals due to their unique physical, chemical, and biological properties, which are significantly influenced by the presence of fluorine atoms .
Radiopharmaceuticals
The compound can be used to create F-18 substituted pyridines, which are of special interest as potential imaging agents in radiobiology . These agents can be used in positron emission tomography (PET) scans to diagnose and monitor the progression of diseases, including cancer.
Safety and Hazards
properties
IUPAC Name |
(2-chloro-4-fluorophenyl)-[2-(pyrrolidin-1-ylmethyl)phenyl]methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17ClFNO/c19-17-11-14(20)7-8-16(17)18(22)15-6-2-1-5-13(15)12-21-9-3-4-10-21/h1-2,5-8,11H,3-4,9-10,12H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GUIVEUYOKOERHR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)CC2=CC=CC=C2C(=O)C3=C(C=C(C=C3)F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17ClFNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10643664 |
Source
|
| Record name | (2-Chloro-4-fluorophenyl){2-[(pyrrolidin-1-yl)methyl]phenyl}methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10643664 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
317.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-4-fluoro-2'-pyrrolidinomethyl benzophenone | |
CAS RN |
898774-87-3 |
Source
|
| Record name | (2-Chloro-4-fluorophenyl){2-[(pyrrolidin-1-yl)methyl]phenyl}methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10643664 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethyl 5-oxo-5-[3-(3-pyrrolinomethyl)phenyl]valerate](/img/structure/B1327228.png)
![Ethyl 6-oxo-6-[3-(3-pyrrolinomethyl)phenyl]hexanoate](/img/structure/B1327229.png)
